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Compound of Interest

Compound Name: 2-Methyl-6-nitropyridine

CAS No.: 18368-61-1

Cat. No.: B098634

Get Quote

For Immediate Release

This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance

(NMR) spectroscopic features of 2-Methyl-6-nitropyridine. Due to the absence of publicly

available experimental NMR data for this specific compound, this document presents a detailed

comparison with two structurally related alternatives: 2-methylpyridine and 2-nitropyridine. The

expected spectral characteristics of 2-Methyl-6-nitropyridine are predicted based on the well-

established principles of substituent effects in NMR spectroscopy. This guide is intended for

researchers, scientists, and professionals in the field of drug development and chemical

analysis.

Introduction to NMR Spectroscopy in Drug
Development
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the structure, dynamics, reaction state, and chemical environment of molecules. In drug

development, it is indispensable for structural elucidation, purity assessment, and studying
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drug-receptor interactions. ¹H and ¹³C NMR are particularly crucial for characterizing organic

molecules by providing a map of the hydrogen and carbon skeletons, respectively.

Predicted ¹H and ¹³C NMR Spectral Data for 2-
Methyl-6-nitropyridine
The chemical shifts for 2-Methyl-6-nitropyridine are predicted by considering the additive

effects of the methyl (-CH₃) and nitro (-NO₂) groups on the pyridine ring. The electron-donating

nature of the methyl group and the strong electron-withdrawing nature of the nitro group will

significantly influence the chemical shifts of the aromatic protons and carbons.

Comparative Analysis
To understand the expected NMR spectrum of 2-Methyl-6-nitropyridine, a comparison with

the experimental data of 2-methylpyridine and 2-nitropyridine is presented below.

Table 1: ¹H NMR Data Comparison (in CDCl₃)
Compound H-3 (ppm) H-4 (ppm) H-5 (ppm) H-6 (ppm) -CH₃ (ppm)

2-

Methylpyridin

e

~7.12 (d) ~7.59 (t) ~7.08 (t) ~8.49 (d) ~2.53 (s)

2-

Nitropyridine
~8.30 (dd) ~7.80 (td) ~7.40 (ddd) ~8.70 (dd) -

2-Methyl-6-

nitropyridine

(Predicted)

~7.9 (d) ~7.7 (t) ~7.3 (d) - ~2.6 (s)

Chemical shift values are approximate and can vary based on solvent and concentration. d:

doublet, t: triplet, dd: doublet of doublets, td: triplet of doublets, ddd: doublet of doublet of

doublets, s: singlet.

Table 2: ¹³C NMR Data Comparison (in CDCl₃)
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Compoun
d

C-2 (ppm) C-3 (ppm) C-4 (ppm) C-5 (ppm) C-6 (ppm)
-CH₃
(ppm)

2-

Methylpyrid

ine[1]

~157.9 ~121.6 ~136.2 ~122.2 ~149.2 ~24.6

2-

Nitropyridin

e

~150.1 ~124.0 ~136.5 ~124.0 ~150.1 -

2-Methyl-6-

nitropyridin

e

(Predicted)

~159 ~123 ~138 ~119 ~151 ~25

Chemical shift values are approximate and can vary based on solvent and concentration.

Experimental Protocols
This section outlines a standard protocol for the acquisition of high-resolution ¹H and ¹³C NMR

spectra, applicable to 2-Methyl-6-nitropyridine and its analogues.

I. Sample Preparation

Weighing: Accurately weigh approximately 5-15 mg of the high-purity sample.

Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent

(e.g., Chloroform-d, CDCl₃) containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal

standard.

Dissolution: Ensure complete dissolution by gentle vortexing or sonication.

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

II. NMR Spectrometer Setup
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Instrument: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband

probe.

Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and

shim the magnetic field to achieve optimal homogeneity.

Tuning and Matching: Tune and match the probe for both ¹H and ¹³C frequencies.

III. Data Acquisition Parameters

¹H NMR:

Pulse Sequence: Standard single-pulse experiment.

Spectral Width: ~16 ppm, centered around 8 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64.

¹³C NMR:

Pulse Sequence: Proton-decoupled single-pulse experiment.

Spectral Width: ~240 ppm, centered around 120 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096.

IV. Data Processing

Apply Fourier transform to the acquired Free Induction Decays (FIDs).

Phase and baseline correct the spectra.
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Calibrate the chemical shift scale using the TMS signal (δ = 0.00 ppm).

Integrate the signals in the ¹H spectrum and determine multiplicities and coupling constants.

Visualizing Experimental and Logical Workflows
The following diagrams illustrate the experimental workflow for NMR analysis and the logical

relationship for predicting the chemical shifts of 2-Methyl-6-nitropyridine.
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Caption: Experimental workflow for NMR characterization.
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Caption: Logical workflow for predicting NMR spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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